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Compound of Interest

(3-(Bromomethyl)oxetan-3-
Compound Name:
yl)methanol

cat. No.: B1268106

Technical Guide: (3-(Bromomethyl)oxetan-3-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-(Bromomethyl)oxetan-3-yl)methanol is a key building block in medicinal chemistry and
drug discovery, valued for its unique strained four-membered oxetane ring. This motif can
impart desirable physicochemical properties to lead compounds, including improved solubility,
metabolic stability, and conformational rigidity. This technical guide provides a comprehensive
overview of the commercial availability, purity, and synthesis of (3-(Bromomethyl)oxetan-3-
yl)methanol, intended to support researchers in its effective procurement and application.

Commercial Availability and Suppliers

(3-(Bromomethyl)oxetan-3-yl)methanol is readily available from several chemical suppliers.
The typical purity levels range from 90% to 95%. Below is a summary of offerings from
prominent vendors.

Table 1: Commercial Availability of (3-(Bromomethyl)oxetan-3-yl)methanol
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) ] Available

Supplier Product Code Purity .
Quantities

Sigma-Aldrich SY3371476733 95% 19,59,10¢g
59,1049, 25¢g, 100 g,

Fluorochem F067863 90% J J J J
500 g, 1 kg

Thermo Fisher

S H26435 95% 500 mg
Scientific
Laibo Chem - 90% 250mg, 59

Note: Pricing and stock availability are subject to change. Please refer to the suppliers’
websites for the most current information.

Physicochemical and Spectral Data

A summary of the key physical, chemical, and spectral properties of (3-(Bromomethyl)oxetan-
3-yl)methanol is provided below. This data is crucial for its characterization and use in
synthetic protocols.

Table 2: Physicochemical and Spectral Properties

Property Value Source
CAS Number 22633-44-9 [1]
Molecular Formula C5H9Bro2 [1]
Molecular Weight 181.03 g/mol [2]
Appearance Liquid [1][3]
Relative Density 1.598 [1]

0 2.6 (bs, 1H, OH), 3.70 (s, 2H,
1H NMR (CDCI3/TMS) CH2Br), 4.00 (s, 2H, CH20H), [4]
4.45 (s, 4H, oxetane ring)

Mass Spectrum (Q+1 mode) m/z 182 (M+ +1) [4]
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Experimental Protocols
Synthesis of (3-(Bromomethyl)oxetan-3-yl)methanol

A common synthetic route to (3-(Bromomethyl)oxetan-3-yl)methanol involves the cyclization
of 2,2-bis(bromomethyl)propane-1,3-diol.[4]

Reaction Scheme:

[2,2-Bis(bromomethyl)propane-l,3-dioD Cyclization

------------------------------ ;63—(8romomethyl)oxetan—B—yI)methanoD

Sodium Ethoxide
in Ethanol

Click to download full resolution via product page

Caption: Synthesis of (3-(Bromomethyl)oxetan-3-yl)methanol.
Detailed Methodology:

The synthesis is achieved through the cyclization of 2,2-bis(bromomethyl)propane-1,3-diol in
the presence of a base, such as sodium ethoxide, in an alcoholic solvent like ethanol at room
temperature.[4] The reaction progress can be monitored by thin-layer chromatography (TLC).
Upon completion, the product is isolated and purified using standard techniques such as
extraction and column chromatography.

Purity Analysis

The purity of (3-(Bromomethyl)oxetan-3-yl)methanol is typically assessed using a
combination of chromatographic and spectroscopic methods. While specific, detailed protocols
from suppliers are often proprietary, a general approach is outlined below.

Workflow for Purity Assessment:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1268106?utm_src=pdf-body
https://www.benchchem.com/product/b1268106?utm_src=pdf-body
https://connectjournals.com/file_full_text/25206024H_345-348.pdf
https://www.benchchem.com/product/b1268106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268106?utm_src=pdf-body
https://connectjournals.com/file_full_text/25206024H_345-348.pdf
https://www.benchchem.com/product/b1268106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Dissolve sample in
appropriate solvent
(e.g., CDCIs for NMR,
MeOH for GC-MS)

-

/ Analytical Techniqﬁ\x

EH NMR SpectroscopD @as Chromatography-Mass Spectrometry (GC-MSD

\Eata Interpretatio‘r/

Compare spectral data
with reference standards.
Identify and quantify impurities.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability and purity of (3-
(Bromomethyl)oxetan-3-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268106#commercial-availability-and-purity-of-3-
bromomethyl-oxetan-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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